Cas no 61310-17-6 (Urea, N-(1,1-dimethylethyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]-)
61310-17-6 structure
Product Name:Urea, N-(1,1-dimethylethyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]-
CAS No:61310-17-6
MF:C14H17N5O
MW:271.317682027817
CID:484777
PubChem ID:12764743
Update Time:2025-04-19
Urea, N-(1,1-dimethylethyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-(1,1-dimethylethyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]-
- 1-tert-butyl-3-(2-pyridin-3-ylpyrimidin-4-yl)urea
- CHEMBL168549
- DTXSID70509313
- 61310-17-6
- N-tert-Butyl-N'-[2-(pyridin-3-yl)pyrimidin-4-yl]urea
- SCHEMBL11696666
-
- Inchi: 1S/C14H17N5O/c1-14(2,3)19-13(20)18-11-6-8-16-12(17-11)10-5-4-7-15-9-10/h4-9H,1-3H3,(H2,16,17,18,19,20)
- InChI Key: IWQBWEIOIXMZPK-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CN=C(C2C=NC=CC=2)N=1)NC(C)(C)C
Computed Properties
- Exact Mass: 271.14351
- Monoisotopic Mass: 271.14331018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 79.8
Urea, N-(1,1-dimethylethyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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